4-[4-(dimethylamino)benzylidene]-2-(2-phenylvinyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4E)-4-[[4-(dimethylamino)phenyl]methylidene]-2-[(E)-2-phenylethenyl]-1,3-oxazol-5-one
• InChI: InChI=1S/C20H18N2O2/c1-22(2)17-11-8-16(9-12-17)14-18-20(23)24-19(21-18)13-10-15-6-4-3-5-7-15/h3-14H,1-2H3/b13-10+,18-14+
• InChI Key: OFYWCLPPONVQKJ-BHTJOUODSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C2C(=O)OC(=N2)C=CC3=CC=CC=C3
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C/2\C(=O)OC(=N2)/C=C/C3=CC=CC=C3
• Molecular Formula: C20H18N2O2
• Molecular Weight: 318.4 g/mol

Description

4-[4-(dimethylamino)benzylidene]-2-(2-phenylvinyl)-1,3-oxazol-5(4H)-one is a compound of interest due to its unique structural features and potential applications in various fields of chemistry. The compound is part of a larger family of oxazolone derivatives, which are known for their diverse chemical properties and applications in synthetic and medicinal chemistry.

Synthesis Analysis

The synthesis of related oxazolone derivatives involves several steps, including the preparation of methyl 2-benzoylamino-3-oxobutanoate from hippuric acid, which is then converted into various oxazolone derivatives through reactions with hydrazines or other agents (Bratušek, Hvala, & Stanovnik, 1998; Stanovnik, Hvala, Jukic Sorsak, Soršak, Bratušek, Svete, Lah, & Leban, 2002).

Molecular Structure Analysis

Single crystal X-ray diffraction studies have been conducted to determine the molecular and crystal structure of 4-[(p-N,N-dimethylamino)benzylidene]-2-phenyloxazole-5-one. These studies have revealed the compound's monoclinic structure and provided insights into its intermolecular and intramolecular hydrogen bonding interactions (Kurian, Sadaphale, Paliwal, Pandey, & Bagade, 2013; Sevinçek, Aygün, Alp, & Kazak, 2011).

Chemical Reactions and Properties

The compound and its derivatives have been explored for various chemical reactions, including their roles in the synthesis of 1,4-dihydropyridine derivatives and their reactions with primary amines, showcasing their versatility in organic synthesis (Stanovnik et al., 2002).

Physical Properties Analysis

Studies on oxazolone derivatives, including 4-substituted benzylidene-2-phenyl oxazol-5-ones, have focused on their synthesis methodologies and physical properties, such as fluorescence decay and nonlinear optical properties, demonstrating their potential in photonics and electronics (Murthy, Christopher, Prasad, Bisht, Ramanaih, Kalanoor, & Ali, 2010).

Chemical Properties Analysis

The chemical properties of 4-[4-(dimethylamino)benzylidene]-2-(2-phenylvinyl)-1,3-oxazol-5(4H)-one and its derivatives, particularly in terms of their solvatochromic behavior, photochemical synthesis, and potential as intermediates in the synthesis of more complex molecules, have been extensively explored, highlighting their significance in synthetic chemistry (Fozooni, Momeni Tikdari, Hamidian, & Khabazzadeh, 2008; Gakis, Märky, Hansen, Heimgartner, Schmid, & Oberhänsli, 1976).